![molecular formula C16H11ClN4OS B2796273 3-((3-Chlorobenzyl)thio)-6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine CAS No. 891099-75-5](/img/structure/B2796273.png)
3-((3-Chlorobenzyl)thio)-6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-((3-Chlorobenzyl)thio)-6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a member of the [1,2,4]triazolo[4,3-b]pyridazine family, which is known for its diverse biological activities.
Scientific Research Applications
Antiviral and Anticancer Properties
A study explored the synthesis of new triazolothiadiazole and triazolothiadiazine derivatives, evaluating them as inhibitors against kinesin Eg5 and HIV. The compounds displayed significant antiviral activity against HIV-1 and HIV-2 replication in MT-4 cells, suggesting potential applications in antiviral therapies. Additionally, some analogues exhibited inhibitory activity against the Eg5 protein, which is implicated in cancer cell division, indicating their potential in anticancer research (Khan et al., 2014).
Structural and Computational Studies
Research involving the synthesis and structure analysis of pyridazine analogs, including DFT calculations and Hirshfeld surface studies, has shown the pharmaceutical significance of these compounds. The study on 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine provided insights into the molecular interactions and energy frameworks, highlighting the compound's potential in drug design and development (Sallam et al., 2021).
Antimicrobial and Analgesic Activity
Another area of application is the development of triazolothiadiazines and triazolothiadiazoles for antimicrobial and analgesic purposes. Compounds synthesized from naphtho[2,1-b]furan demonstrated activity against various microbial strains and showed analgesic properties, offering a new avenue for the development of therapeutic agents (Ravindra et al., 2008).
Antidiabetic Drug Development
The compound's derivatives have been evaluated for their potential as anti-diabetic drugs through inhibition of the Dipeptidyl peptidase-4 (DPP-4) enzyme and insulinotropic activities. This research suggests that triazolo-pyridazine substituted piperazines could serve as a basis for developing new treatments for diabetes (Bindu et al., 2019).
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have been evaluated against cancer cell lines and c-met kinase .
Mode of Action
It’s worth noting that similar compounds have been synthesized and used in various applications, including as energetic materials .
Result of Action
Compounds with similar structures have shown potential in various applications, including as energetic materials .
properties
IUPAC Name |
3-[(3-chlorophenyl)methylsulfanyl]-6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN4OS/c17-12-4-1-3-11(9-12)10-23-16-19-18-15-7-6-13(20-21(15)16)14-5-2-8-22-14/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAAFQKCWEBHWDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CSC2=NN=C3N2N=C(C=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.